Cas no 1092807-24-3 ((5S)-5-[Bis[3,5-bis(trifluoromethyl)phenyl]hydroxymethyl]-2-pyrrolidinone)

(5S)-5-[Bis[3,5-bis(trifluoromethyl)phenyl]hydroxymethyl]-2-pyrrolidinone is a chiral pyrrolidinone derivative featuring bis(trifluoromethyl)phenyl groups, which impart significant steric and electronic effects. Its rigid, electron-deficient aromatic substituents enhance its utility in asymmetric synthesis, particularly as a ligand or catalyst in enantioselective transformations. The trifluoromethyl groups contribute to high lipophilicity and metabolic stability, making it valuable in medicinal chemistry applications. The stereogenic center at the 5-position ensures precise chiral induction, critical for producing enantiomerically pure compounds. This compound’s structural complexity and functional group diversity make it a versatile intermediate in pharmaceutical and fine chemical synthesis, offering controlled reactivity and selectivity under demanding conditions.

(5S)-5-[Bis[3,5-bis(trifluoromethyl)phenyl]hydroxymethyl]-2-pyrrolidinone structure

1092807-24-3 structure

Product Name:(5S)-5-[Bis[3,5-bis(trifluoromethyl)phenyl]hydroxymethyl]-2-pyrrolidinone

CAS No:1092807-24-3

MF:C₂₁H₁₃F₁₂NO₂

MW:539.314267873764

CID:4560320

Update Time:2025-08-05

(5S)-5-[Bis[3,5-bis(trifluoromethyl)phenyl]hydroxymethyl]-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

- (5S)-5-[Bis[3,5-bis(trifluoromethyl)phenyl]hydroxymethyl]-2-pyrrolidinone,99%e.e.
- (5S)-5-[Bis[3,5-bis(trifluoromethyl)phenyl]hydroxymethyl]-2-pyrrolidinone
- Inchi： 1S/C21H13F12NO2/c22-18(23,24)11-3-9(4-12(7-11)19(25,26)27)17(36,15-1-2-16(35)34-15)10-5-13(20(28,29)30)8-14(6-10)21(31,32)33/h3-8,15,36H,1-2H2,(H,34,35)/t15-/m0/s1
- InChI Key： JTTAYTKUIKGBJN-HNNXBMFYSA-N
- SMILES： N1[C@H](C(C2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)(C2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)O)CCC1=O

(5S)-5-[Bis[3,5-bis(trifluoromethyl)phenyl]hydroxymethyl]-2-pyrrolidinone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AN HUI ZE SHENG Technology Co., Ltd.	135758-1G	(5S)-5-[Bis[3,5-bis(trifluoromethyl)phenyl]hydroxymethyl]-2-pyrrolidinone	1092807-24-3	≥98%cp,≥99%ee	1g	￥1395.00	2023-09-15
Cooke Chemical	LN9672457-1g	(S)-5-(bis(3	1092807-24-3	5-bis(trifluoromethyl)phenyl)(hydroxy)methyl)pyrrolidin-2-one	1g	RMB 669.60	2025-02-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1580941-1g	(S)-5-(bis(3,5-bis(trifluoromethyl)phenyl)(hydroxy)methyl)pyrrolidin-2-one	1092807-24-3	98%	1g	￥1171.00	2024-08-09

(5S)-5-[Bis[3,5-bis(trifluoromethyl)phenyl]hydroxymethyl]-2-pyrrolidinone Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (5S)-5-[Bis[3,5-bis(trifluoromethyl)phenyl]hydroxymethyl]-2-pyrrolidinone

Latest Research Insights on (5S)-5-[Bis[3,5-bis(trifluoromethyl)phenyl]hydroxymethyl]-2-pyrrolidinone (CAS: 1092807-24-3)

The compound (5S)-5-[Bis[3,5-bis(trifluoromethyl)phenyl]hydroxymethyl]-2-pyrrolidinone (CAS: 1092807-24-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel NK1 receptor antagonists, which are being explored for their efficacy in treating conditions such as chemotherapy-induced nausea and vomiting (CINV). The presence of trifluoromethyl groups enhances its binding affinity and metabolic stability, making it a promising candidate for further pharmacological development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that (5S)-5-[Bis[3,5-bis(trifluoromethyl)phenyl]hydroxymethyl]-2-pyrrolidinone exhibits potent inhibitory activity against the NK1 receptor, with an IC50 value in the nanomolar range. The study utilized X-ray crystallography to elucidate the compound's binding mode, revealing critical interactions with key amino acid residues in the receptor's active site.

Another significant advancement comes from a collaborative effort between academic and industrial researchers, who have developed a scalable synthetic route for this compound. The optimized process, detailed in Organic Process Research & Development, employs asymmetric catalysis to achieve high enantiomeric purity (>99% ee), addressing previous challenges in large-scale production.

Beyond its application in NK1 receptor antagonism, preliminary data suggest that this compound may also modulate other neurokinin receptors, opening new avenues for the treatment of neurological disorders. Ongoing preclinical studies are investigating its potential in pain management and mood disorders, with results expected in late 2024.

In conclusion, (5S)-5-[Bis[3,5-bis(trifluoromethyl)phenyl]hydroxymethyl]-2-pyrrolidinone represents a versatile scaffold in medicinal chemistry. Its robust synthetic accessibility, coupled with its promising pharmacological profile, positions it as a valuable tool for both basic research and drug development. Future studies will likely explore its broader therapeutic potential and further optimize its pharmacokinetic properties.